2-[benzyl(3-fluorobenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(3-fluorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C16H18FNO/c17-16-8-4-7-15(11-16)13-18(9-10-19)12-14-5-2-1-3-6-14/h1-8,11,19H,9-10,12-13H2
• InChI Key: VLXQNFHVIMKNHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC(=CC=C2)F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

2-[benzyl(3-fluorobenzyl)amino]ethanol is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is known for its ability to interact with specific receptors in the body, which makes it a valuable tool in the study of various biological processes. In

Mechanism of Action

The mechanism of action of 2-[benzyl(3-fluorobenzyl)amino]ethanol involves its interaction with specific GPCRs. When the compound binds to the receptor, it induces a conformational change that triggers downstream signaling pathways. This can lead to a variety of biochemical and physiological effects, depending on the specific receptor and cell type involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[benzyl(3-fluorobenzyl)amino]ethanol can vary depending on the specific receptor and cell type involved. Some of the effects that have been observed include changes in intracellular calcium levels, alterations in gene expression, and modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[benzyl(3-fluorobenzyl)amino]ethanol in lab experiments is its selectivity for certain types of GPCRs. This allows researchers to study specific signaling pathways in a more targeted manner. However, one limitation of using this compound is that it may not be suitable for all types of GPCRs, and its effects may vary depending on the specific receptor and cell type involved.

Future Directions

There are several future directions for research involving 2-[benzyl(3-fluorobenzyl)amino]ethanol. One area of interest is in the development of new compounds that can selectively target different types of GPCRs. Another potential direction is in the study of the long-term effects of 2-[benzyl(3-fluorobenzyl)amino]ethanol on cellular signaling pathways and gene expression. Additionally, there may be opportunities to use this compound in the development of new therapeutics for a variety of diseases and conditions.

Synthesis Methods

The synthesis of 2-[benzyl(3-fluorobenzyl)amino]ethanol involves the reaction of benzylamine with 3-fluorobenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with ethylene oxide to form the final compound. This method has been well established in the literature and has been used to produce high yields of 2-[benzyl(3-fluorobenzyl)amino]ethanol.

Scientific Research Applications

2-[benzyl(3-fluorobenzyl)amino]ethanol has been used in a variety of scientific research applications. One of its primary uses is in the study of G protein-coupled receptors (GPCRs). GPCRs are a class of membrane proteins that play a critical role in cellular signaling. 2-[benzyl(3-fluorobenzyl)amino]ethanol has been shown to selectively interact with certain types of GPCRs, making it a valuable tool in the study of these proteins.